2/'-fluoromethylene-2/'-deoxycytidine 5/'-diphosphate
2/'-fluoromethylene-2/'-deoxycytidine 5/'-diphosphate
Brand Name:
Vulcanchem
CAS No.:
177956-38-6
VCID:
VC0223388
InChI:
InChI=1S/C10H14FN3O10P2/c11-3-5-8(15)6(4-22-26(20,21)24-25(17,18)19)23-9(5)14-2-1-7(12)13-10(14)16/h1-3,6,8-9,15H,4H2,(H,20,21)(H2,12,13,16)(H2,17,18,19)/b5-3+/t6-,8+,9-/m1/s1
SMILES:
C1=CN(C(=O)N=C1N)C2C(=CF)C(C(O2)COP(=O)(O)OP(=O)(O)O)O
Molecular Formula:
C10H14FN3O10P2
Molecular Weight:
417.18 g/mol
2/'-fluoromethylene-2/'-deoxycytidine 5/'-diphosphate
CAS No.: 177956-38-6
Main Products
VCID: VC0223388
Molecular Formula: C10H14FN3O10P2
Molecular Weight: 417.18 g/mol
CAS No. | 177956-38-6 |
---|---|
Product Name | 2/'-fluoromethylene-2/'-deoxycytidine 5/'-diphosphate |
Molecular Formula | C10H14FN3O10P2 |
Molecular Weight | 417.18 g/mol |
IUPAC Name | [(2R,3S,4E,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-(fluoromethylidene)-3-hydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate |
Standard InChI | InChI=1S/C10H14FN3O10P2/c11-3-5-8(15)6(4-22-26(20,21)24-25(17,18)19)23-9(5)14-2-1-7(12)13-10(14)16/h1-3,6,8-9,15H,4H2,(H,20,21)(H2,12,13,16)(H2,17,18,19)/b5-3+/t6-,8+,9-/m1/s1 |
Standard InChIKey | VUPKAWMDMNMTNL-ASKVSEFXSA-N |
Isomeric SMILES | C1=CN(C(=O)N=C1N)[C@H]2/C(=C/F)/[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)O)O |
SMILES | C1=CN(C(=O)N=C1N)C2C(=CF)C(C(O2)COP(=O)(O)OP(=O)(O)O)O |
Canonical SMILES | C1=CN(C(=O)N=C1N)C2C(=CF)C(C(O2)COP(=O)(O)OP(=O)(O)O)O |
Synonyms | 2'-fluoromethylene-2'-deoxycytidine 5'-diphosphate 2'-fluoromethylene-2'-deoxycytidine 5'-diphosphate, (Z)-isomer 2-FMCDP |
PubChem Compound | 6444188 |
Last Modified | Nov 11 2021 |
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